Cas no 2034343-41-2 (N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 2034343-41-2
• MF: C₁₆H₁₆N₄O₃S
• MW: 344.388241767883
• CID: 5551727
• Update Time: 2025-10-28

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

• Inchi： 1S/C16H16N4O3S/c1-10-7-12(23-2)9-15(21)20(10)6-5-17-16(22)11-3-4-13-14(8-11)19-24-18-13/h3-4,7-9H,5-6H2,1-2H3,(H,17,22)
• InChI Key： WIIADHDOKADBRT-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(C(NCCN3C(C)=CC(OC)=CC3=O)=O)=CC2=NS1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 2034343-41-2)

N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 2034343-41-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide is characterized by a combination of heterocyclic rings, including a dihydropyridine moiety and a benzothiadiazole core. These structural features are crucial for its interaction with biological targets and contribute to its unique pharmacological properties. The presence of functional groups such as the 4-methoxy and 6-methyl substituents on the dihydropyridine ring enhances its solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been growing interest in the development of novel compounds that can modulate various biological pathways. N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide has been investigated for its potential therapeutic applications in several areas, including cardiovascular diseases, inflammation, and cancer. Its ability to interact with specific enzymes and receptors has made it a promising candidate for further research.

The synthesis of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound. Additionally, computational methods such as molecular modeling have been employed to predict the binding affinity and pharmacokinetic properties of the compound.

One of the most compelling aspects of N-[2-(4-methoxy-6-methyl-2-oxo-1,2-dihydropyridin-1-y)]ethyl]-benzothiadiazole -5-carboxamide, particularly its dihydropyridine moiety, is its potential to act as a scaffold for the development of new drugs. Dihydropyridines are well-known for their vasodilatory effects and have been widely used in the treatment of hypertension. The benzothiadiazole core adds another layer of biological activity by interacting with various targets involved in inflammation and cell proliferation.

The latest research on N-[benzothiadiazole -5-carboxamide] has focused on its role in modulating inflammatory pathways. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that N-[benzothiadiazole -5-carboxamide] could be a valuable therapeutic agent for conditions characterized by chronic inflammation.

In addition to its anti-inflammatory properties, N-[N-[benzothiadiazole -5-carboxamide]] has also been explored for its potential anticancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function. The ability to selectively target cancer cells while sparing healthy cells makes N-[N-[benzothiadiazole -5-carboxamide]] an attractive candidate for further development.

The pharmacokinetic profile of N-[N-[benzothiadiazole -5-carboxamide]] is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and moderate tissue distribution. These properties are essential for ensuring that the drug reaches its target sites effectively and remains active for an appropriate duration.

The future direction of research on N-[N-[benzothiadiazole -5-carboxamide]] includes further optimization of its chemical structure to enhance its potency and reduce potential side effects. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human patients. The insights gained from these studies will be crucial in determining the potential clinical applications of this compound.

In conclusion, N-[N-[benzothiadiazole -5-carboxamide]] is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and biological activities make it a promising candidate for treating various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a vital role in the development of next-generation drugs.